5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol
5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol
High affinity σ1 receptor ligand that displays selectivity over σ2 receptors (Ki values are 10 and 370 nM respectively). Exhibits low affinity for dopamine (DAT), serotonin (SERT) and noradrenalin (NET) transporters (Ki > 10 μM) and low affinity for dopamine D2 receptors (Ki = 1226 nM). Attenuates cocaine-induced locomotor activity in mice.
Brand Name:
Vulcanchem
CAS No.:
362512-81-0
VCID:
VC0004548
InChI:
InChI=1S/C19H20FNO/c20-9-3-1-2-8(6-9)4-5-21-18-14-10-7-11-13-12(10)15(18)17(13)19(21,22)16(11)14/h1-3,6,10-18,22H,4-5,7H2
SMILES:
C1C2C3C4C1C5C2C6C3C4C5(N6CCC7=CC(=CC=C7)F)O
Molecular Formula:
C19H20FNO
Molecular Weight:
297.4 g/mol
5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol
CAS No.: 362512-81-0
Inhibitors
VCID: VC0004548
Molecular Formula: C19H20FNO
Molecular Weight: 297.4 g/mol
![5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol - 362512-81-0](/images/no_structure.jpg)
| CAS No. | 362512-81-0 |
|---|---|
| Product Name | 5-[2-(3-Fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol |
| Molecular Formula | C19H20FNO |
| Molecular Weight | 297.4 g/mol |
| IUPAC Name | 5-[2-(3-fluorophenyl)ethyl]-5-azahexacyclo[5.4.1.02,6.03,10.04,8.09,12]dodecan-4-ol |
| Standard InChI | InChI=1S/C19H20FNO/c20-9-3-1-2-8(6-9)4-5-21-18-14-10-7-11-13-12(10)15(18)17(13)19(21,22)16(11)14/h1-3,6,10-18,22H,4-5,7H2 |
| Standard InChIKey | FYGREZKTJIXWIH-UHFFFAOYSA-N |
| SMILES | C1C2C3C4C1C5C2C6C3C4C5(N6CCC7=CC(=CC=C7)F)O |
| Canonical SMILES | C1C2C3C4C1C5C2C6C3C4C5(N6CCC7=CC(=CC=C7)F)O |
| Description | High affinity σ1 receptor ligand that displays selectivity over σ2 receptors (Ki values are 10 and 370 nM respectively). Exhibits low affinity for dopamine (DAT), serotonin (SERT) and noradrenalin (NET) transporters (Ki > 10 μM) and low affinity for dopamine D2 receptors (Ki = 1226 nM). Attenuates cocaine-induced locomotor activity in mice. |
| Synonyms | (N-(3/'-Fluorophenyl)ethyl-4-azahexacyclo[5.4.1.02,6.03,10.05,9.08,11]dodecan-3-ol |
| PubChem Compound | 10040286 |
| Last Modified | Nov 11 2021 |
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